Cas no 75399-07-4 (methyl 3-oxo-3-(pyrazin-2-yl)propanoate)
75399-07-4 structure
Product Name:methyl 3-oxo-3-(pyrazin-2-yl)propanoate
CAS No:75399-07-4
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD15143155
CID:539618
PubChem ID:12672463
Update Time:2025-04-19
methyl 3-oxo-3-(pyrazin-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinepropanoic acid, b-oxo-, methyl ester
- methyl 3-oxo-3-(pyrazin-2-yl)propanoate
- 3-Oxo-3-pyrazin-2-yl-propionicacidmethylester
- methyl 3-oxo-3-pyrazin-2-ylpropanoate
- b-oxo-pyrazinepropanoic acid methyl ester
- 2-Methoxycarbonylmethylcarbonylpyrazine
- -Oxo-2-?pyrazinepropanoic acid methyl ester
- SCHEMBL1459971
- 75399-07-4
- AM101234
- AKOS004910706
- 3-Oxo-3-pyrazin-2-yl-propionic acid methyl ester
- UWIAEBPGRWAKSD-UHFFFAOYSA-N
- F53444
- EN300-1126785
-
- MDL: MFCD15143155
- Inchi: 1S/C8H8N2O3/c1-13-8(12)4-7(11)6-5-9-2-3-10-6/h2-3,5H,4H2,1H3
- InChI Key: UWIAEBPGRWAKSD-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C1C=NC=CN=1)=O)=O
Computed Properties
- Exact Mass: 180.05349212g/mol
- Monoisotopic Mass: 180.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 69.2Ų
methyl 3-oxo-3-(pyrazin-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317892-1g |
3-Oxo-3-pyrazin-2-yl-propionic acid methyl ester |
75399-07-4 | 95% | 1g |
$326 | 2023-01-18 | |
| eNovation Chemicals LLC | D365723-1g |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 1g |
$395 | 2024-08-03 | |
| eNovation Chemicals LLC | D365723-5g |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 5g |
$650 | 2022-11-02 | |
| eNovation Chemicals LLC | D365723-10g |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 10g |
$865 | 2022-11-02 | |
| Chemenu | CM317892-5g |
3-Oxo-3-pyrazin-2-yl-propionic acid methyl ester |
75399-07-4 | 95% | 5g |
$825 | 2021-08-18 | |
| eNovation Chemicals LLC | D365723-250mg |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 250mg |
$295 | 2024-08-03 | |
| eNovation Chemicals LLC | D365723-500mg |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 500mg |
$345 | 2024-08-03 | |
| eNovation Chemicals LLC | D365723-250mg |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 250mg |
$295 | 2025-02-20 | |
| eNovation Chemicals LLC | D365723-1g |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 1g |
$395 | 2025-02-20 | |
| eNovation Chemicals LLC | D365723-500mg |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate |
75399-07-4 | 95% | 500mg |
$345 | 2025-02-20 |
methyl 3-oxo-3-(pyrazin-2-yl)propanoate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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